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For Researchers, Scientists, and Drug Development Professionals

In the landscape of cosmetic and pharmaceutical formulation, the selection of an appropriate

humectant is critical for product efficacy, stability, and consumer acceptance. This guide

provides an objective comparison of tripropylene glycol (TPG) against other widely used

humectants: glycerin, propylene glycol (PG), and butylene glycol (BG). The information

presented is supported by available experimental data to aid in formulation decisions.

Introduction to Humectants in Cosmetic Science
Humectants are hygroscopic ingredients that attract and retain water from the surrounding

environment or from the deeper layers of the skin.[1] This property is fundamental to skin and

hair care products, where maintaining hydration is key to skin health and appearance. The

efficacy of a humectant is primarily determined by its molecular structure, particularly the

presence of hydrophilic groups like hydroxyl (-OH) groups that form hydrogen bonds with water

molecules.[2] Beyond moisturization, humectants can also influence a product's sensory

characteristics, stability, and the penetration of other active ingredients.[3][4]

Physicochemical Properties
A fundamental comparison of the key physicochemical properties of tripropylene glycol and

other common humectants is presented in Table 1. These properties influence their function
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and application in cosmetic formulations.

Property
Tripropylene
Glycol (TPG)

Glycerin
(Glycerol)

Propylene
Glycol (PG)

Butylene
Glycol (BG)

Chemical

Formula
C₉H₂₀O₄ C₃H₈O₃ C₃H₈O₂ C₄H₁₀O₂

Molecular Weight

( g/mol )
192.25 92.09 76.09 90.12

Appearance
Clear, colorless,

viscous liquid

Clear, colorless,

viscous liquid

Clear, colorless,

viscous liquid

Clear, colorless

liquid

Odor Nearly odorless Odorless Nearly odorless Mild

Solubility in

Water
Miscible Miscible Miscible Miscible

Boiling Point (°C) ~267 290 188.2[5] 207.5

Performance Comparison
Hygroscopicity
Hygroscopicity, the ability to attract and hold water, is the primary performance indicator for a

humectant. While direct comparative studies including tripropylene glycol are limited, some

data is available for glycerin and propylene glycol.

Humectant
Water Absorption (% of weight) at 50%
Relative Humidity

Glycerin 25%[2]

Propylene Glycol 20%[2]

Tripropylene Glycol Data not available in comparative studies

Butylene Glycol Data not available in comparative studies
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Glycerin is recognized as a highly effective humectant, capable of binding a significant amount

of water.[2] Propylene glycol is also an effective humectant, though slightly less so than

glycerin under the tested conditions.[2] Butylene glycol is considered to have humectant

properties similar to propylene glycol.[2] Tripropylene glycol is also utilized for its humectant

properties in cosmetic formulations.[3][6]

In-Vitro Skin Penetration
The ability of a humectant to penetrate the stratum corneum can influence skin hydration and

the delivery of other active ingredients. An in-vitro study using human abdominal skin provided

measured penetration rates for monopropylene glycol (MPG) and dipropylene glycol (DPG),

along with a predicted value for tripropylene glycol (TPG).

Compound
Steady-State Flux (Jss)
(μg/cm²/h)

Permeability Coefficient
(Kp) (cm/h)

Monopropylene Glycol (MPG) 97.6 9.48 x 10⁻⁵

Dipropylene Glycol (DPG) 39.3 3.85 x 10⁻⁵

Tripropylene Glycol (TPG)

(Predicted)
101 9.9 x 10⁻⁵

Data from a study on dermal

penetration of propylene

glycols.[7]

The data suggests that as the chain length of the propylene glycol oligomer increases, the

steady-state flux and permeability coefficient can be affected. It is important to note that the

values for TPG are based on a QSAR model prediction.[7]

Sensory Profile
The sensory characteristics of a humectant, such as tackiness and spreadability, are crucial for

consumer acceptance. While direct comparative sensory data for tripropylene glycol is not

readily available, a study comparing natural butylene glycol with glycerin and propanediol in a

hand cream provides insights into relevant sensory attributes.
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Sensory Attribute
Natural Butylene
Glycol

Glycerin Propanediol

Gloss/Shine Superior - -

Spreadability Superior - -

Slipperiness Superior - -

Stickiness Least Sticky - -

Greasiness Least Greasy - -

After-feel Comparable Comparable Comparable

Based on a study

comparing natural

butylene glycol to

other natural glycols.

[8]

This study indicated that natural butylene glycol offered a superior sensory profile in several

key aspects compared to glycerin and propanediol.[8] Generally, glycerin is known to have a

tacky feel at higher concentrations, a drawback that formulators often try to mitigate.[9]

Propylene glycol is less viscous than glycerin.[10]

Safety and Regulatory Status
Tripropylene glycol, propylene glycol, and butylene glycol are considered safe for use in

cosmetic formulations when formulated to be non-irritating, according to the Cosmetic

Ingredient Review (CIR) Expert Panel.[6] Propylene glycol is generally nontoxic and

noncarcinogenic, though it has been associated with a low potential for skin irritation and, less

commonly, allergic contact dermatitis.[3][11]

Experimental Protocols
Hygroscopicity Measurement by Dynamic Vapor
Sorption (DVS)
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Principle: DVS is a gravimetric technique that measures the mass of a sample as it absorbs or

desorbs a solvent by varying the vapor concentration surrounding it at a constant temperature.

[12][13]

Methodology:

A small, precisely weighed sample of the humectant is placed in the DVS instrument.

The sample is initially dried under a stream of dry nitrogen gas to establish a baseline mass.

The relative humidity (RH) of the nitrogen stream is then increased in a stepwise manner

(e.g., in 10% increments from 0% to 90% RH).

At each RH step, the sample mass is continuously monitored until it reaches equilibrium (i.e.,

no further significant mass change is observed).

The mass of water absorbed at each RH level is recorded.

A desorption curve can also be generated by subsequently decreasing the RH in a stepwise

manner.

The results are presented as a sorption/desorption isotherm, plotting the percentage mass

change against the relative humidity.[14][15]
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Sample Preparation
DVS Analysis

Data Output

Weigh Humectant Sample Dry Sample (0% RH) Stepwise Increase in RH Equilibrate and Measure Mass

Next RH Step

Stepwise Decrease in RH
Equilibrate and Measure Mass

Next RH Step

Sorption/Desorption Isotherm

Mount Skin on Franz Cell

Fill Receptor Chamber

Apply Test Formulation to Donor Chamber

Sample Receptor Fluid at Time Intervals

Analyze Samples (e.g., HPLC)

Plot Permeation Profile

Calculate Jss and Kp
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Baseline Corneometer Measurement

Apply Test Formulation

Measure Untreated Control

Measure at Timed Intervals

Compare Changes from Baseline
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Preparation

Evaluation

Analysis

Panelist Training & Calibration

Product Preparation & Blinding

Appearance Assessment

Pickup Assessment

Rub-out Assessment

After-feel Assessment

Data Collection

Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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